Cas no 477869-43-5 (1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine)

• Product Name: 1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine
• CAS No: 477869-43-5
• MF: C₁₈H₂₀ClN₃O₂S
• MW: 377.888301849365
• CID: 5269879
• Update Time: 2026-03-09

1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZYL)-4-METHYLPIPERAZINE
• 4-CHLOROPHENYL 4-[(4-METHYLPIPERAZINO)METHYL]-2-NITROPHENYL SULFIDE
• 1-({4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}methyl)-4-methylpiperazine
• Piperazine, 1-[[4-[(4-chlorophenyl)thio]-3-nitrophenyl]methyl]-4-methyl-
• 1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine
• 1-[[4-(4-chlorophenyl)sulfanyl-3-nitrophenyl]methyl]-4-methylpiperazine
• Bionet1_003886
• Oprea1_697782
• MLS000720929
• HMS579O08
• REGID_for_CID_1491023
• HMS2686J17
• SMR000335474
• 1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine

• Inchi： 1S/C18H20ClN3O2S/c1-20-8-10-21(11-9-20)13-14-2-7-18(17(12-14)22(23)24)25-16-5-3-15(19)4-6-16/h2-7,12H,8-11,13H2,1H3
• InChI Key： HRGXNVAXDCCHTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CC=1[N+](=O)[O-])CN1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 435
• XLogP3: 4.1
• Topological Polar Surface Area: 77.6

Additional information on 1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine

Comprehensive Overview of 1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine (CAS No. 477869-43-5)

1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine (CAS No. 477869-43-5) is a specialized organic compound with a unique molecular structure that combines a chlorophenylsulfanyl group, a nitrobenzyl moiety, and a methylpiperazine component. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for this compound using keywords such as "1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine synthesis," "CAS 477869-43-5 applications," and "methylpiperazine derivatives," reflecting its relevance in modern scientific inquiries.

The molecular formula of 1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine is C₁₈H₂₀ClN₃O₂S, with a molecular weight of approximately 377.88 g/mol. Its structure features a nitro group (-NO₂) attached to a benzyl ring, which is further linked to a chlorophenylsulfanyl unit. The presence of the 4-methylpiperazine group enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Recent trends in scientific literature highlight its potential role in the development of novel bioactive molecules, particularly in the fields of central nervous system (CNS) drug research and enzyme inhibition studies.

One of the most searched topics related to CAS 477869-43-5 is its synthetic pathway. The compound is typically synthesized through a multi-step process involving the reaction of 4-chlorobenzenethiol with 3-nitrobenzyl bromide, followed by the introduction of the 4-methylpiperazine moiety. Researchers often optimize these reactions to improve yield and purity, as discussed in recent publications. The compound's nitro group and sulfur-containing structure also make it a candidate for studies in redox chemistry and catalysis, areas that are currently trending in academic and industrial research.

In pharmaceutical applications, 1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine has been explored as a precursor for dopamine receptor modulators and serotonin antagonists. These classes of compounds are critical in the treatment of neurological disorders such as Parkinson's disease and depression. The methylpiperazine component, in particular, is known to enhance blood-brain barrier penetration, a property highly sought after in CNS drug design. Online searches for "piperazine derivatives in neurology" and "nitrobenzyl compounds in drug development" often lead to discussions about this compound's potential.

From a commercial perspective, the demand for CAS 477869-43-5 is driven by its utility in high-throughput screening and medicinal chemistry. Suppliers and manufacturers frequently list this compound under categories such as "pharmaceutical intermediates" and "research chemicals," catering to academic institutions and pharmaceutical companies. Its stability under standard laboratory conditions and compatibility with common organic solvents further contribute to its popularity in research settings.

Environmental and safety considerations for 1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine are also a topic of interest. While the compound is not classified as hazardous under current regulations, proper handling procedures, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers often search for "safety data sheet for CAS 477869-43-5" to ensure compliance with laboratory safety protocols.

In summary, 1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-methylpiperazine (CAS No. 477869-43-5) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structure, combined with its applicability in drug discovery and material science, makes it a valuable subject of study. As research into nitroaromatic compounds and sulfur-containing heterocycles continues to expand, this compound is likely to remain a focal point for innovation and development in the scientific community.